Cas no 3289-39-2 (6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine)
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(pyrrolidin-1-yl)pyrimidin-4-amine
- 6-CHLORO-2-(1-PYRROLIDINYL)-4-PYRIMIDINAMINE
- 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine(SALTDATA: FREE)
- 6-chloro-2-pyrrolidin-1-ylpyrimidin-4-amine
- 4-Amino-6-chlor-2-pyrrolidino-pyrimidin
- 6-chloro-2-pyrrolidin-1-yl-pyrimidin-4-ylamine
- 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine
-
- MDL: MFCD09864529
- Inchi: InChI=1S/C8H11ClN4/c9-6-5-7(10)12-8(11-6)13-3-1-2-4-13/h5H,1-4H2,(H2,10,11,12)
- InChI Key: HRPXQWIBWJPBPF-UHFFFAOYSA-N
- SMILES: C1CCN(C1)C2=NC(=CC(=N)N2)Cl
Computed Properties
- Exact Mass: 198.06700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.373
- Boiling Point: 411.3°C at 760 mmHg
- Flash Point: 202.5°C
- Refractive Index: 1.634
- PSA: 55.04000
- LogP: 1.95860
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM274471-1g |
6-Chloro-2-(pyrrolidin-1-yl)pyrimidin-4-amine |
3289-39-2 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM274471-5g |
6-Chloro-2-(pyrrolidin-1-yl)pyrimidin-4-amine |
3289-39-2 | 95% | 5g |
$*** | 2023-05-30 | |
| TRC | B428900-50mg |
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine |
3289-39-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428900-100mg |
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine |
3289-39-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B428900-500mg |
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine |
3289-39-2 | 500mg |
$ 135.00 | 2022-06-07 | ||
| abcr | AB218584-250 mg |
6-Chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine; 95% |
3289-39-2 | 250MG |
€159.10 | 2023-02-05 | ||
| abcr | AB218584-1 g |
6-Chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine; 95% |
3289-39-2 | 1g |
€217.60 | 2023-02-05 | ||
| abcr | AB218584-5 g |
6-Chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine; 95% |
3289-39-2 | 5g |
€723.20 | 2023-02-05 | ||
| eNovation Chemicals LLC | Y1256175-1g |
6-CHLORO-2-(1-PYRROLIDINYL)-4-PYRIMIDINAMINE |
3289-39-2 | 95% | 1g |
$220 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1256175-5g |
6-CHLORO-2-(1-PYRROLIDINYL)-4-PYRIMIDINAMINE |
3289-39-2 | 95% | 5g |
$680 | 2023-05-17 |
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine
Comprehensive Overview of 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine (CAS No. 3289-39-2)
6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine, identified by its CAS number 3289-39-2, is a specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to in scientific literature by its systematic name, has garnered attention due to its unique structural properties and potential biological activities. Researchers and chemists frequently explore its role as a building block for more complex molecules, particularly in the development of novel therapeutic agents.
The molecular structure of 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine features a pyrimidine core substituted with a chloro group at the 6-position and a pyrrolidinyl moiety at the 2-position. This configuration imparts distinct electronic and steric characteristics, making it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its relevance in targeting specific enzyme pathways, aligning with the growing interest in precision medicine and small-molecule drug discovery.
In the context of current trends, 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine is often discussed alongside keywords like "kinase inhibitors", "heterocyclic compounds", and "structure-activity relationship (SAR)". These terms reflect the compound's association with cutting-edge research in oncology and neurodegenerative diseases. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its potential as a tyrosine kinase inhibitor (TKI), a hot topic in cancer therapy.
From a synthetic perspective, the preparation of CAS 3289-39-2 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its yield and purity, addressing the demand for green chemistry practices. This aligns with the broader industry shift toward sustainable and efficient synthetic methodologies.
The compound's physicochemical properties, such as solubility and stability, are critical for its application in drug formulation. Recent discussions in pharmaceutical forums emphasize the importance of bioavailability enhancement and drug delivery systems, where derivatives of 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine could play a pivotal role. Its compatibility with various excipients and carriers makes it a candidate for nanoparticle-based therapies, another trending area in biomedical research.
Analytical characterization of 3289-39-2 relies heavily on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's identity and purity, which are essential for regulatory compliance and reproducibility in research. The integration of artificial intelligence (AI) in analytical data interpretation has further streamlined quality control processes, a topic frequently searched by professionals in the field.
In summary, 6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine (CAS No. 3289-39-2) represents a versatile and scientifically significant compound with broad implications in modern chemistry and pharmacology. Its relevance to contemporary research themes, such as targeted therapy and sustainable synthesis, ensures its continued prominence in academic and industrial settings. As exploration into its applications expands, this compound is poised to contribute to advancements in personalized medicine and innovative drug design.
3289-39-2 (6-chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine) Related Products
- 154117-91-6(4,6-Dichloro-2-(pyrrolidin-1-yl)pyrimidine)
- 3289-38-1(6-Chloro-N~2~,N~2~-diethyl-2,4-pyrimidinediamine)
- 116895-09-1(2-Amino-6-chloro-4-(diethylamino)pyrimidine)
- 5457-91-0(N4-butyl-6-chloropyrimidine-2,4-diamine)
- 1220033-18-0(1-(6-chloropyrimidin-4-yl)azepane)
- 104637-64-1(4-chloro-6-(piperidin-1-yl)pyrimidin-2-amine)
- 4193-59-3(Pyrimidine,4-chloro-2,6-di-1-piperidinyl-)
- 1722-14-1(4-chloro-6-(piperidin-1-yl)pyrimidine)
- 939986-64-8(4-Chloro-6-(pyrrolidin-1-yl)pyrimidine)
- 263276-45-5(4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine)